Cas no 449747-35-7 (Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester)

Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester structure
449747-35-7 structure
Product Name:Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
CAS No:449747-35-7
MF:C8H13N3O2S
MW:215.272720098495
CID:327720
PubChem ID:735679
Update Time:2025-04-19

Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
    • Acetic acid, [(5-ethyl-1H-1,2,4-triazol-3-yl)thio]-, ethyl ester (9CI)
    • 449747-35-7
    • Ethyl 2-((5-ethyl-1H-1,2,4-triazol-3-yl)thio)acetate
    • CBKinase1_001588
    • CBKinase1_013988
    • BRD-K25980742-001-01-0
    • HMS1588H01
    • CHEMBL4129183
    • AKOS000562268
    • AKOS002376070
    • Inchi: 1S/C8H13N3O2S/c1-3-6-9-8(11-10-6)14-5-7(12)13-4-2/h3-5H2,1-2H3,(H,9,10,11)
    • InChI Key: BZOZGJQCWOWAFO-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)C1=NNC(CC)=N1

Computed Properties

  • Exact Mass: 215.073
  • Monoisotopic Mass: 215.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 93.2Ų

Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester Related Literature

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